Cas no 50876-74-9 (Ethyl 9-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate)

Ethyl 9-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate is a heterocyclic compound featuring a pyridopyrimidine core with a carboxylate ester and hydroxyl functional group. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The presence of both electron-withdrawing and donating groups enhances its reactivity, facilitating further derivatization. Its crystalline form ensures stability and ease of handling in laboratory settings. The compound's well-defined molecular architecture makes it valuable for studying structure-activity relationships in medicinal chemistry. Suitable for controlled reactions, it offers consistent performance in nucleophilic substitutions and cyclization processes.
Ethyl 9-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate structure
50876-74-9 structure
Product Name:Ethyl 9-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate
CAS No:50876-74-9
MF:C11H10N2O4
MW:234.208102703094
CID:2109045
Update Time:2025-05-20

Ethyl 9-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 9-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate
    • 9-Hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylic acid ethyl ester
    • ethyl 9-hydroxy-4-oxopyrido[1,2-a]pyrimidine-3-carboxylate
    • YSOFEUXECYEGGL-UHFFFAOYSA-N
    • Q63396384
    • 9-HYDROXY-4-OXO-4H-PYRIDO(1,2-A)PYRIMIDINE-3-CARBOXYLIC ACID ETHYL ESTER
    • ethyl 9-hydroxy-4-oxo-5-hydropyridino[1,2-a]pyrimidine-3-carboxylate
    • 4H-Pyrido[1,2-a]pyrimidine-3-carboxylic acid, 9-hydroxy-4-oxo-, ethyl ester
    • ethyl 9-hydroxy-4-oxopyrido[1,2-a]pyrimidine-3-carboxylat
    • Ethyl 9-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate
    • Inchi: 1S/C11H10N2O4/c1-2-17-11(16)7-6-12-9-8(14)4-3-5-13(9)10(7)15/h3-6,14H,2H2,1H3
    • InChI Key: YSOFEUXECYEGGL-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=CN=C2C(=CC=CN2C1=O)O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 500
  • XLogP3: 0.6
  • Topological Polar Surface Area: 79.2

Ethyl 9-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1386572-500mg
Ethyl 9-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate
50876-74-9 98%
500mg
¥6669.00 2024-05-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1386572-1g
Ethyl 9-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate
50876-74-9 98%
1g
¥11495.00 2024-05-11

Additional information on Ethyl 9-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate

Ethyl 9-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate (CAS No. 50876-74-9): A Versatile Heterocyclic Compound with Broad Applications

Ethyl 9-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate (CAS No. 50876-74-9) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This unique molecule belongs to the pyridopyrimidine family, a class of nitrogen-containing heterocycles known for their diverse biological activities and applications in medicinal chemistry. The compound's structural complexity, featuring both hydroxy and ester functional groups, makes it a valuable intermediate for the synthesis of more complex molecules.

The growing interest in pyrido[1,2-a]pyrimidine derivatives stems from their remarkable pharmacological properties. Researchers have identified these compounds as potential candidates for developing new anti-inflammatory agents, antimicrobial drugs, and central nervous system modulators. The presence of the ethyl carboxylate moiety in Ethyl 9-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate enhances its reactivity, allowing for various chemical transformations that can lead to novel drug candidates.

Recent studies highlight the importance of heterocyclic compounds in addressing current healthcare challenges, particularly in the development of targeted therapies and precision medicine. The structural features of Ethyl 9-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate make it particularly interesting for researchers working on kinase inhibitors, a hot topic in cancer research. Its molecular framework resembles several known pharmacophores that interact with biological targets, explaining the compound's potential in drug discovery programs.

In the agrochemical sector, pyridopyrimidine derivatives have shown promise as plant growth regulators and pest control agents. The specific properties of Ethyl 9-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate may contribute to developing more sustainable agricultural chemicals, aligning with the current global focus on green chemistry and environmentally friendly pesticides. This application is particularly relevant as the agricultural industry seeks alternatives to traditional chemical solutions.

The synthesis of Ethyl 9-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate typically involves multi-step organic reactions, with careful control of reaction conditions to achieve high purity. Advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to characterize the compound and ensure its quality. These quality control measures are crucial for researchers who require highly pure compounds for their investigations.

From a commercial perspective, the demand for specialized heterocyclic building blocks like Ethyl 9-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate continues to grow. Pharmaceutical companies and research institutions are increasingly seeking such intermediates to accelerate their drug discovery programs. The compound's CAS number (50876-74-9) serves as a unique identifier in chemical databases and procurement systems, facilitating its tracking in the global chemical market.

Storage and handling of Ethyl 9-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate require standard laboratory precautions. While not classified as hazardous under normal conditions, proper storage in cool, dry environments away from strong oxidizing agents is recommended to maintain its stability. Researchers should consult the material safety data sheet (MSDS) for specific handling guidelines.

The future prospects for pyridopyrimidine chemistry appear bright, with ongoing research exploring new synthetic methodologies and applications. As the scientific community continues to investigate structure-activity relationships in heterocyclic compounds, derivatives of Ethyl 9-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate may lead to breakthroughs in various therapeutic areas. The compound's versatility makes it a valuable asset in the toolbox of medicinal chemists and material scientists alike.

For researchers interested in obtaining Ethyl 9-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate, several specialty chemical suppliers offer this compound in various quantities and purity grades. When sourcing this material, it's essential to verify the supplier's quality control processes and analytical data to ensure the compound meets the required specifications for your specific application.

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